Cas no 129738-42-7 (trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl)

• Product Name: trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl
• CAS No: 129738-42-7
• Molecular Formula: C₂₃H₃₄
• Molecular Weight: 310.51606
• MDL: MFCD13188633
• CID: 135130
• PubChem ID: 253661104

trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl Properties

Names and Identifiers

• Benzene,1-[(trans,trans)-4'-(3-buten-1-yl)[1,1'-bicyclohexyl]-4-yl]-4-methyl-
• (trans,trans)-4-(But-3-en-1-yl)-4'-(p-tolyl)-1,1'-bi(cyclohexane)
• trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl
• 1-[4-(4-but-3-enylcyclohexyl)cyclohexyl]-4-methylbenzene
• TRANS TRANS-4-BUT-3-ENYL-4''-P-TOLYL-BICYCLOHEXYL
• 1-[4-(4-but-3-enylcyclohexyl)cyclohexyl]-4-methyl-benzene
• I01-1811
• trans,trans-4-But-3-enyl-4'-p-tolyl-bicyclohexyl
• trans,trans-4'-(3-Butenyl)-4-(4-methylphenyl)bicyclohexyl
• CCP-V 2-1
• CCP-V 21
• V2-HHB-1
• 4-(but-3-enyl)-4'-p-tolylbi(cyclohexane)
• (1S,4R)-4-(But-3-en-1-yl)-4-(p-tolyl)-1,1'-bi(cyclohexane)
• [trans(trans)]-1-[4'-(3-Butenyl)[1,1'-bicyclohexyl]-4-yl]-4-methylbenzene
• TRANS,TRANS-4-BUT-3-ENYL-4''-P-TOLYL-BICYCLOHEXYL
• NS00077629
• Benzene, 1-[(trans,trans)-4'-(3-buten-1-yl)[1,1'-bicyclohexyl]-4-yl]-4-methyl-
• AKOS015889443
• AKOS024462753
• B4915
• FT-0658517
• AKOS022180495
• NS00020738
• MFCD13188633
• 129738-42-7
• DTXSID50595835
• 1-[(trans,trans)-4'-(3-Buten-1-yl)[1,1'-bicyclohexyl]-4-yl]-4-methylbenzene
• DS-15448
• CS-0060002
• A805970
• 1-[(trans,trans)-4a(2)-(3-Buten-1-yl)[1,1a(2)-bicyclohexyl]-4-yl]-4-methylbenzene
• OXPUOKDPOMJNKA-UHFFFAOYSA-N
• OXPUOKDPOMJNKA-GUJRETQESA-N

• MDL： MFCD13188633
• InChIKey： OXPUOKDPOMJNKA-GUJRETQESA-N
• Inchi： InChI=1S/C23H34/c1-3-4-5-19-8-12-21(13-9-19)23-16-14-22(15-17-23)20-10-6-18(2)7-11-20/h3,6-7,10-11,19,21-23H,1,4-5,8-9,12-17H2,2H3/t19-,21-,22-,23-
• SMILES： CC1=CC=C([C@H]2CC[C@H]([C@H]3CC[C@H](CCC=C)CC3)CC2)C=C1

Computed Properties

• Exact Mass: 310.26600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 310.266051085g/mol
• Heavy Atom Count: 23
• Complexity: 333
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 7.04140
• PSA: 0.00000
• Boiling Point: 417.6±15.0 °C at 760 mmHg
• Melting Point: 101.0 to 105.0 deg-C
• Flash Point: 209.9±9.0 °C
• Solubility: Insuluble (1.6E-6 g/L) (25 ºC),
• Color/Form: No data available
• Density: 0.933±0.06 g/cm3 (20 ºC 760 Torr),

trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H302
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store at 4 ° C, better storage at -4 ° C
• Signal Word：warning

trans,trans-4'-(3-Butenyl)-4-(p-tolyl)bicyclohexyl Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids